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Compound of Interest

Compound Name: Bromodichloroacetic acid

Cat. No.: B165882

For researchers, scientists, and drug development professionals, ensuring the accuracy and
reliability of analytical measurements is paramount. Proficiency testing (PT) is a critical
component of a laboratory's quality assurance program, providing an external and objective
assessment of testing capabilities. This guide offers a comparative overview of available PT
schemes for the analysis of bromodichloroacetic acid, a common disinfection byproduct in
drinking water.

Comparison of Proficiency Testing Schemes

While direct comparative performance data between PT scheme providers is not publicly
available, laboratories can evaluate schemes based on several key features. The following
table summarizes the offerings from prominent providers for bromodichloroacetic acid and
other haloacetic acids. All listed providers are accredited to ISO/IEC 17043, the international
standard for the competence of proficiency testing providers.[1][2][3]1[4][5][6][71[8][9][10][11][12]
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Experimental Protocol: A Representative Method

While PT schemes generally permit laboratories to utilize their own validated methods, a widely
recognized and accepted method for the analysis of haloacetic acids, including
bromodichloroacetic acid, in drinking water is U.S. EPA Method 552.3.[36][37][38][39][40]
The following is a summary of this methodology.

Method Title: Determination of Haloacetic Acids and Dalapon in Drinking Water by Liquid-Liquid
Microextraction, Derivatization, and Gas Chromatography with Electron Capture Detection.[36]
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1. Principle: This method involves the extraction of haloacetic acids from a water sample using
a small volume of solvent, followed by derivatization to form methyl esters. These esters are
then analyzed by gas chromatography with an electron capture detector (GC-ECD).

2. Sample Preparation and Extraction:
e A 40 mL water sample is acidified to a pH of less than 0.5.

e The acidified sample is extracted with 4 mL of methyl tert-butyl ether (MTBE) containing an
internal standard.

e The haloacetic acids partition into the MTBE layer.

3. Derivatization:

 Acidified methanol is added to the MTBE extract.

e The mixture is heated to convert the haloacetic acids into their more volatile methyl esters.

e A concentrated aqueous solution of sodium sulfate is added to separate the MTBE layer
containing the methylated haloacetic acids from the aqueous methanol layer.

4. Analysis:
o The final MTBE extract is neutralized.

e An aliquot of the extract is injected into a gas chromatograph equipped with an electron
capture detector (GC-ECD) for separation and quantification of the haloacetic acid methyl
esters.

5. Quality Control: The method includes specific quality control procedures, such as the
analysis of laboratory reagent blanks, fortified blanks, and matrix spikes to ensure the accuracy
and precision of the results.

Proficiency Testing Workflow

The following diagram illustrates the typical workflow of a proficiency testing scheme, from the
provider's preparation of the test materials to the participant's evaluation and potential
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corrective actions. This process is designed to be a robust and confidential way for laboratories
to assess and improve their analytical performance.

PT Scheme Provider Participating Laboratory
Scheme Design and Planning Receipt and Review of Performance Report

Preparation and Homogeneity Testing of PT Samples Investigation of Unsatisfactory Results (if any)

Distribution of PT Samples to Participants Report Delivery Implementation of Corrective Actions
7
II

Sample Shipment Illmproved Process
Collection and Statistical Analysis of Participant Results Receipt and Analysis of PT Sample

Data Submission

Issuance of Performance Evaluation Reports Submission of Analytical Results to Provider

Click to download full resolution via product page

A typical workflow for a proficiency testing scheme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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